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Abstract
Cirsiumaldehyde, a naturally occurring aldehyde found in various plant species, particularly of

the Cirsium genus, is a molecule of growing interest in pharmacological research.[1][2] Its

unique chemical structure, characterized by two furan rings linked by a methylene ether bridge,

is believed to be the basis for its significant biological activities.[1] This technical guide provides

a detailed overview of the chemical structure, and physical and chemical properties of

Cirsiumaldehyde. It further explores its potential therapeutic roles, focusing on its anti-

inflammatory, antioxidant, and antimicrobial properties.[1][2] While specific experimental data

on the pure compound is limited, this document compiles available information and infers

potential mechanisms of action and experimental protocols based on studies of related

compounds and extracts from the Cirsium genus.

Chemical Structure and Properties
Cirsiumaldehyde, with the CAS number 7389-38-0, is chemically known as 5-[(5-formylfuran-

2-yl)methoxymethyl]furan-2-carbaldehyde. It is also referred to by its synonyms, 5,5'-Oxybis(5-
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methylene-2-furaldehyde) and O-Bisme-furaldehyde. The compound is derived from the

etherification of 5-hydroxymethyl furfural.

Chemical Identifiers
A summary of the key chemical identifiers for Cirsiumaldehyde is presented in Table 1.

Identifier Value Source

IUPAC Name

5-[(5-formylfuran-2-

yl)methoxymethyl]furan-2-

carbaldehyde

CAS Number 7389-38-0

Molecular Formula C12H10O5

Molecular Weight 234.20 g/mol

SMILES
C1=C(OC(=C1)C=O)COCC2=

CC=C(O2)C=O

InChI

InChI=1S/C12H10O5/c13-5-9-

1-3-11(16-9)7-15-8-12-4-2-

10(6-14)17-12/h1-6H,7-8H2

InChI Key
TZTWOBUHCLWLNK-

UHFFFAOYSA-N

Physicochemical Properties
Cirsiumaldehyde is typically a yellow powder and exists as a solid at room temperature. A

compilation of its known and predicted physicochemical properties is provided in Table 2.
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Property Value Source

Appearance Yellow powder

Melting Point 113.5-115.5℃

Boiling Point 404.8 ± 45.0 °C

Density 1.313 g/cm³ at 25 ℃

LogP 2.214

Solubility May dissolve in DMSO

Storage

Powder: -20°C for 3 years, 4°C

for 2 years. In solvent: -80°C

for 6 months, -20°C for 1

month.

Biological Activities and Potential Mechanisms of
Action
Research suggests that Cirsiumaldehyde possesses anti-inflammatory, antioxidant, and

antimicrobial properties. While detailed mechanistic studies on the pure compound are not

widely available, the activities of extracts from the Cirsium genus and structurally related

aldehydes provide insights into its potential modes of action.

Anti-inflammatory Activity
Extracts from Cirsium species have demonstrated significant anti-inflammatory effects, which

are often attributed to their flavonoid and phenolic acid content. A likely mechanism for the anti-

inflammatory action of Cirsiumaldehyde is the inhibition of the Nuclear Factor-kappa B (NF-

κB) and Mitogen-Activated Protein Kinase (MAPK) signaling pathways. These pathways are

crucial in the inflammatory response, and their inhibition can lead to a reduction in the

production of pro-inflammatory mediators such as nitric oxide (NO), inducible nitric oxide

synthase (iNOS), and cyclooxygenase-2 (COX-2).

For instance, cinnamaldehyde, an aldehyde with structural similarities, has been shown to

inhibit NF-κB activation by targeting the NIK/IKK, ERK, and p38 MAPK pathways. It is plausible
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that Cirsiumaldehyde exerts its anti-inflammatory effects through a similar mechanism.

Extracellular

Cell Membrane Cytoplasm

Nucleus

Inflammatory Stimuli

Receptor

IKK MAPK

IκB

phosphorylates

NF-κB

releases

NF-κB

translocates

activates

Cirsiumaldehyde

inhibits inhibits

Pro-inflammatory Genes

activates transcription of

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b1253413?utm_src=pdf-body
https://www.benchchem.com/product/b1253413?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1253413?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Inferred Anti-inflammatory Signaling Pathway of Cirsiumaldehyde.

Antioxidant Activity
The antioxidant properties of compounds from Cirsium species are well-documented and are

often evaluated using assays such as the DPPH (2,2-diphenyl-1-picrylhydrazyl) radical

scavenging activity test. The antioxidant activity is generally correlated with the total phenolic

content. Phenolic compounds can act as antioxidants due to their redox properties, allowing

them to act as reducing agents, hydrogen donors, and singlet oxygen quenchers. It is

hypothesized that Cirsiumaldehyde contributes to the antioxidant capacity of Cirsium extracts

through similar free radical scavenging mechanisms.

Antimicrobial Activity
Extracts from various Cirsium species have shown activity against a range of pathogenic

microorganisms. The primary antimicrobial components in these plants are believed to be

flavonoids, triterpenoids, and phenolic acids. The proposed mechanisms of antimicrobial action

are multifaceted and include the disruption of the cell membrane and cell wall integrity,

inhibition of protein and nucleic acid synthesis, and suppression of enzymatic activity related to

energy production. While specific studies on Cirsiumaldehyde are lacking, its chemical

structure suggests it may contribute to these antimicrobial effects.

Experimental Protocols
While specific experimental protocols for Cirsiumaldehyde are not readily available, this

section provides detailed methodologies for key experiments that would be employed to

validate its biological activities.

General Experimental Workflow
The evaluation of the biological activity of a natural product like Cirsiumaldehyde typically

follows a standardized workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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